Cas no 2228521-12-6 (1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one)

• Product Name: 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one
• CAS No: 2228521-12-6
• MF: C₉H₄ClF₅O
• MW: 258.572479248047
• CID: 6019409
• PubChem ID: 165687618
• Update Time: 2025-06-11

1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one
• 1-(2-Chloro-6-(trifluoromethyl)phenyl)-2,2-difluoroethanone
• 2228521-12-6
• EN300-1961852
• 1-[2-chloro-6-(trifluoromethyl)phenyl]-2,2-difluoroethan-1-one

• Inchi： 1S/C9H4ClF5O/c10-5-3-1-2-4(9(13,14)15)6(5)7(16)8(11)12/h1-3,8H
• InChI Key： KHTZQMVWPANERD-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1C(F)(F)F)Cl)(=O)C(F)F

Computed Properties

• Exact Mass: 257.9870833g/mol
• Monoisotopic Mass: 257.9870833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one

Comprehensive Overview of 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one (CAS No. 2228521-12-6)

The compound 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one (CAS No. 2228521-12-6) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. Its unique structural features, including the presence of chloro, trifluoromethyl, and difluoro functional groups, make it a valuable intermediate in the synthesis of advanced materials and bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and specialty chemicals.

One of the key reasons for the growing interest in 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one is its role as a building block in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This has led to a surge in searches for "trifluoromethyl in drug design" and "fluorinated compounds in medicine," reflecting the broader trend toward fluorinated pharmaceuticals. The compound's CAS No. 2228521-12-6 is often cited in patent literature and research papers, further underscoring its importance.

In addition to its pharmaceutical applications, 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one is also being explored for its potential in agrochemical formulations. The chloro and difluoro substituents contribute to its pesticidal and herbicidal properties, making it a candidate for next-generation crop protection products. Searches for "fluorinated agrochemicals" and "chloro-phenyl derivatives in agriculture" highlight the relevance of this compound in addressing global food security challenges.

The synthesis and characterization of 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in high-value applications. Researchers often search for "NMR analysis of fluorinated compounds" and "HPLC purification techniques," indicating the technical rigor associated with working with this molecule.

Environmental and safety considerations are also paramount when handling 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one. While the compound is not classified as hazardous under current regulations, proper storage and handling protocols must be followed to minimize risks. This aligns with the increasing focus on "green chemistry" and "sustainable chemical synthesis," which are hot topics in the scientific community.

Looking ahead, the demand for 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one is expected to rise as its applications expand into new areas such as electronic materials and coatings. The compound's ability to impart unique properties to polymers and other materials makes it a promising candidate for cutting-edge technologies. Searches for "fluorinated materials in electronics" and "advanced polymer additives" reflect this emerging trend.

In summary, 1-2-chloro-6-(trifluoromethyl)phenyl-2,2-difluoroethan-1-one (CAS No. 2228521-12-6) is a versatile and highly functionalized compound with broad applications across multiple industries. Its unique chemical structure and properties make it a subject of ongoing research and development, driven by the need for innovative solutions in medicine, agriculture, and materials science. As interest in fluorinated and chlorinated compounds continues to grow, this molecule is poised to play a pivotal role in shaping the future of chemical innovation.